Cas no 2310156-92-2 (3-{1-(1H-pyrazole-3-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline)

• Product Name: 3-{1-(1H-pyrazole-3-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline
• CAS No: 2310156-92-2
• MF: C₁₈H₂₃N₅O₂
• MW: 341.407523393631
• CID: 5327017
• Update Time: 2025-07-09

3-{1-(1H-pyrazole-3-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline Chemical and Physical Properties

Names and Identifiers

• (1H-pyrazol-3-yl)(4-(((5,6,7,8-tetrahydrocinnolin-3-yl)oxy)methyl)piperidin-1-yl)methanone
• 1H-pyrazol-5-yl-[4-(5,6,7,8-tetrahydrocinnolin-3-yloxymethyl)piperidin-1-yl]methanone
• 3-{1-(1H-pyrazole-3-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline

• Inchi： 1S/C18H23N5O2/c24-18(16-5-8-19-20-16)23-9-6-13(7-10-23)12-25-17-11-14-3-1-2-4-15(14)21-22-17/h5,8,11,13H,1-4,6-7,9-10,12H2,(H,19,20)
• InChI Key： RNFDHTIFMQQJGD-UHFFFAOYSA-N
• SMILES： O(C1=CC2=C(CCCC2)N=N1)CC1CCN(C(C2=CC=NN2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 455
• XLogP3: 1.9
• Topological Polar Surface Area: 84

Additional information on 3-{1-(1H-pyrazole-3-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline

3-{1-(1H-pyrazole-3-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline: A Comprehensive Overview

The compound with CAS No. 2310156-92-2, known as 3-{1-(1H-pyrazole-3-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug discovery and materials science. The pyrazole moiety within its structure contributes to its reactivity and stability, while the piperidine ring adds versatility to its functional groups. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed methods such as Suzuki coupling and Stille coupling to achieve high yields and purity. The incorporation of the tetrahydrocinnoline framework has been shown to enhance the molecule's solubility and bioavailability, which are critical factors in drug design. Furthermore, the presence of the methoxy group at the 4-position of the piperidine ring has been linked to improved pharmacokinetic properties.

Recent advancements in computational chemistry have enabled scientists to predict the biological activity of this compound with greater accuracy. Molecular docking studies have revealed that 3-{1-(1H-pyrazole-3-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline exhibits strong binding affinity to several key proteins involved in inflammatory and neurodegenerative diseases. These findings suggest that the compound could serve as a lead molecule for developing novel therapeutics targeting chronic conditions such as Alzheimer's disease and arthritis.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. Its rigid structure and conjugated system make it a suitable candidate for use in organic electronics. Researchers have investigated its properties as a component in light-emitting diodes (LEDs) and solar cells, where it demonstrates efficient charge transport capabilities. The integration of the pyrazole group has been found to enhance the molecule's emissive properties, making it a valuable asset in optoelectronic devices.

The study of 3-{1-(1H-pyrazole-3-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline has also led to new insights into stereochemistry and regioselectivity in organic reactions. By analyzing its reaction pathways under various conditions, chemists have developed more efficient synthetic routes that minimize waste and improve sustainability. These developments align with the growing emphasis on green chemistry practices in the pharmaceutical industry.

Moreover, recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the scalability of this compound's synthesis. By leveraging continuous flow chemistry techniques, researchers have achieved higher production rates while maintaining product quality. This progress is crucial for transitioning laboratory discoveries into commercial applications.

In conclusion, 3-{1-(1H-pyrazole-3-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it a versatile tool for addressing complex scientific challenges. As research continues to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.